molecular formula C9H12N6O2 B8469739 N~1~-(4-Azido-2-nitrophenyl)propane-1,3-diamine CAS No. 78487-65-7

N~1~-(4-Azido-2-nitrophenyl)propane-1,3-diamine

Cat. No.: B8469739
CAS No.: 78487-65-7
M. Wt: 236.23 g/mol
InChI Key: SARUNBLXRWWXSP-UHFFFAOYSA-N
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Description

N~1~-(4-Azido-2-nitrophenyl)propane-1,3-diamine is a useful research compound. Its molecular formula is C9H12N6O2 and its molecular weight is 236.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

78487-65-7

Molecular Formula

C9H12N6O2

Molecular Weight

236.23 g/mol

IUPAC Name

N'-(4-azido-2-nitrophenyl)propane-1,3-diamine

InChI

InChI=1S/C9H12N6O2/c10-4-1-5-12-8-3-2-7(13-14-11)6-9(8)15(16)17/h2-3,6,12H,1,4-5,10H2

InChI Key

SARUNBLXRWWXSP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N=[N+]=[N-])[N+](=O)[O-])NCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.5 ml (30 mM) 1,3-diaminopropane was dissolved in 25 ml ethanol. To this solution, was added a solution of 1.82 g (10 mM) 4-fluoro-3-nitrophenyl azide in 25 ml ethanol. The addition was performed dropwise with stirring. The mixture was stirred at room temperature for 16 hours. After this time, 150 ml of water were added and the pH adjusted to between 1 and 2 with concentrated HCl. This solution was filtered to remove the disubstituted amine, cooled on ice and the product was precipitated by the slow addition of concentrated aqueous ammonia with stirring. The product was collected by filtration of the cold mixture, washed with ice-cold water and dried in vacuo.
Quantity
2.5 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
1.82 g
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
Quantity
150 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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